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Compound of Interest

Compound Name: Trimethylbismuth

Cat. No.: B1197961

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylbismuth (TMBI), an organobismuth compound with the chemical formula Bi(CHs)s, is
a valuable precursor in various high-tech applications, including the fabrication of bismuth-
containing thin films for semiconductors and as a reagent in organic synthesis and catalysis.[1]
[2][3] However, its utility is accompanied by significant hazards, including pyrophoricity, high
flammability, and toxicity.[1][4][5] This in-depth technical guide provides a comprehensive
overview of the hazards associated with trimethylbismuth and details the essential safety
precautions and handling procedures required for its safe use in a laboratory setting. This guide
Is intended for researchers, scientists, and drug development professionals who may handle
this compound.

Physicochemical and Hazardous Properties

Trimethylbismuth is a colorless, volatile liquid that is highly sensitive to air and moisture.[1][2]
Its inherent instability in atmospheric conditions is the primary source of its hazardous nature.

Physical and Chemical Properties
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Property Value Reference
Chemical Formula CsHoBi [1112]
Molecular Weight 254.08 g/mol [1][5]
Appearance Colorless liquid [11[2]
Boiling Point 110 °C (230 °F) [5]6]
Melting Point -86 °C (-122.8 °F) [3]

Density 2.3 g/cm3 [3]

Soluble in non-polar organic
Solubility solvents (e.g., benzene, 7]

toluene); limited solubility in

polar solvents like water.

Hazard Classification

Trimethylbismuth is classified under multiple hazard categories, reflecting its dangerous

properties. The Globally Harmonized System (GHS) classifications are summarized below.

Hazard Class

GHS Hazard Statement
Code

Description

Catches fire spontaneously if

Pyrophoric Liquids H250 ]
exposed to air.[4]
o Highly flammable liquid and
Flammable Liquids H225
vapor.[4]
Acute Toxicity (Oral) H302 Harmful if swallowed.[4]
Acute Toxicity (Dermal) H311 Toxic in contact with skin.[4]
) ) o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage.[4]
Serious Eye Damage/Eye H318 Causes serious eye damage.
Irritation [4]
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Reactivity and Decomposition

The high reactivity of trimethylbismuth necessitates strict handling protocols. It is pyrophoric
and will ignite spontaneously upon contact with air.[4][5] It also reacts violently with water and
moisture, which can lead to a flash fire.[4]

Upon decomposition, either through thermal means or by reaction with air, trimethylbismuth
breaks down into various products. In the absence of air, thermal decomposition primarily
yields metallic bismuth and methyl radicals, which then form methane, ethane, and other
hydrocarbons.[8] When exposed to air, it rapidly oxidizes to form a dense white smoke of
bismuth oxide.[7]

The main decomposition products identified by mass spectrometry include:

Bismuth (Bi)

e Monomethylbismuth (Bi(CHs3))
e Dimethylbismuth (Bi(CHs)2)

o Ethene (CzHa4)

o Ethane (CzHe)

e Propane (CsHs)[9]

Toxicology and Health Hazards

Trimethylbismuth poses significant health risks through inhalation, ingestion, and dermal
contact. It is harmful if swallowed and toxic in contact with skin.[4]

Acute Toxicity

Animal studies have demonstrated the acute toxicity of trimethylbismuth. In dogs, dermal
lethal-dose studies resulted in convulsions, while oral lethal-dose studies in rabbits caused
somnolence and acute pulmonary edema.[10] The known lethal concentration (LCL0) in dogs
is 233 mg/m3.[10]
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Cytotoxicity

In vitro studies have confirmed the cytotoxic effects of trimethylbismuth on various
mammalian cell lines. The median lethal concentration (LCso) values highlight its toxicity at the

cellular level.
Cell Line LCso (umoliLgv)
Caco-2 (Human colon adenocarcinoma) 110
CHO-9 (Chinese hamster ovary) 128
HepG2 (Human liver cancer) 194
Source:[6]

Mechanism of Toxicity and Biomethylation

The precise molecular mechanisms of trimethylbismuth toxicity are not fully elucidated but
are thought to involve its binding to essential enzymes and interference with oxidative
metabolism.[2][6] A significant aspect of bismuth toxicity is the in vivo formation of
trimethylbismuth through the biomethylation of inorganic bismuth compounds by intestinal
microbiota.[9] This process increases the lipophilicity and mobility of bismuth, leading to its
accumulation in various organs and enhanced toxicity.[9]

Below is a diagram illustrating the proposed pathway of bismuth biomethylation and
subsequent systemic exposure.
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Caption: Biomethylation of ingested inorganic bismuth by gut microbiota leads to the formation
of volatile trimethylbismuth, which is absorbed into the bloodstream and distributed to various
organs, causing cellular toxicity.

Safe Handling and Storage

Due to its pyrophoric and reactive nature, trimethylbismuth must be handled with stringent
safety protocols.

Engineering Controls

 Inert Atmosphere: All manipulations of trimethylbismuth must be performed under an inert
atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk line techniques.[1][4]

e Ventilation: A well-ventilated area with local exhaust is crucial to minimize exposure to any
potential vapors.[4]

» Explosion-Proof Equipment: Use of explosion-proof electrical, ventilating, and lighting
equipment is mandatory.[4][11]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling trimethylbismuth:

PPE Item Specification
Chemical-resistant gloves (e.qg., nitrile,
Gloves . :
neoprene). Consider double-gloving.
Eye Protection Safety goggles and a face shield.
Body Protection Flame-resistant lab coat.

) ) A self-contained breathing apparatus (SCBA)
Respiratory Protection ] )
should be available for emergencies.

Source:[1][11]

Storage
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Store in airtight containers under an inert gas.[1]

Keep in a cool, dry, and well-ventilated place away from heat and ignition sources.[1]

Store away from incompatible materials such as oxidizing agents.[4]

Recommended storage temperature is between 2-8 °C.[11]

Experimental Protocols: A General Workflow

While specific experimental procedures will vary, the following provides a general workflow for
safely handling trimethylbismuth in a research setting, such as for its use as a catalyst.
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General Experimental Workflow for Handling Trimethylbismuth

Preparation:
- Don appropriate PPE
- Ensure inert atmosphere in glovebox/Schlenk line
- Prepare and dry all glassware and reagents

:

Transfer of TMBI:
- Use gas-tight syringe or cannula
- Transfer required amount to the reaction vessel under inert gas

:

Reaction Setup:
- Add other reagents to the reaction vessel
- Conduct reaction under controlled temperature and stirring

:

Reaction Monitoring:
- Monitor reaction progress using appropriate analytical techniques (e.g., NMR, GC-MS)

¢

Reaction Quenching (if necessary):
- Carefully quench the reaction with a suitable reagent (e.g., isopropanol) at low temperature

!

Workup and Purification:
- Perform extraction, filtration, and purification steps as required

¢

Waste Disposal:
- Deactivate any residual TMBI in the reaction mixture and glassware
- Dispose of all waste according to hazardous waste protocols

:

Click to download full resolution via product page
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Caption: A generalized workflow for the safe handling of trimethylbismuth in a laboratory
experiment, from preparation to waste disposal.

Emergency Procedures

In the event of an emergency involving trimethylbismuth, immediate and appropriate action is
critical.

Spills
o Evacuate the area immediately.

» Do not use water or foam to extinguish a fire caused by a trimethylbismuth spill, as it reacts
violently.[4]

o Use a dry chemical powder, sand, or dolomite to smother the spill and any resulting fire.[4]

o For larger spills, contain with dikes or absorbents to prevent entry into sewers or waterways.

[1]

Clean up should only be performed by trained personnel wearing appropriate PPE.
Fire
« If heated above 100°C, trimethylbismuth can decompose explosively.[4]

 In case of fire, use a dry chemical or carbon dioxide extinguisher. DO NOT USE WATER OR
FOAM.[11]

¢ Move containers from the fire area if it can be done without risk.

First Aid
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Exposure Route First Aid Measures

Move the person to fresh air and keep them
Inhalation comfortable for breathing. Seek immediate
medical attention.[4][11]

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of water for
Skin Contact ) ) ) )
at least 15 minutes. Seek immediate medical

attention.[11]

Immediately rinse eyes cautiously with water for
several minutes, removing contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention.[4][11]

) Rinse mouth. Do NOT induce vomiting. Seek
Ingestion i i ) )
immediate medical attention.[4][11]

Waste Disposal

All waste containing trimethylbismuth must be treated as hazardous waste.

o Decontamination: Before disposal, any residual trimethylbismuth in containers or on
equipment should be carefully quenched and deactivated. This can be done by slowly adding
a less reactive alcohol like isopropanol or tert-butanol at a low temperature, followed by the
slow addition of water. This process should only be carried out by experienced personnel in a
controlled environment.

» Disposal: Dispose of all trimethylbismuth waste, including contaminated materials and
rinsates, through a certified hazardous waste disposal service in accordance with local,
state, and federal regulations.[4][11] Do not dispose of trimethylbismuth waste down the
sewer.[1]

The logical relationship between the hazards of trimethylbismuth and the required safety
precautions is summarized in the diagram below.
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Relationship between Trimethylbismuth Hazards and Safety Precautions

Hazards of Trimethylbismuth

Toxic (H302, H311) Corrosive (H314, H318)
Harmful if swallowed/in contact with skin Causes severe skin burns and eye damage
T T
T

/ / / Safety Precautions x \ \ ‘
( ) ( ) ( ) ( ) ( ) (

Click to download full resolution via product page

Caption: A diagram illustrating how the specific hazards of trimethylbismuth necessitate a
multi-faceted approach to safety, encompassing handling, personal protection, storage, and
emergency preparedness.

Conclusion

Trimethylbismuth is a chemical of significant utility in modern materials science and chemical
synthesis. However, its hazardous properties demand the utmost respect and adherence to
rigorous safety protocols. By understanding its reactivity, toxicity, and proper handling
procedures, researchers can mitigate the risks and safely harness the benefits of this valuable
compound. This guide serves as a foundational resource for the safe and responsible use of
trimethylbismuth in a professional research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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